Cas no 1517070-86-8 (3-Pyrrolidineacetic acid, 1,5-dimethyl-)

3-Pyrrolidineacetic acid, 1,5-dimethyl-, is a pyrrolidine derivative with a substituted acetic acid moiety, offering versatility as a building block in organic synthesis and pharmaceutical applications. Its structure, featuring two methyl groups at the 1- and 5-positions, enhances steric and electronic properties, making it valuable for modifying reaction pathways or optimizing ligand-receptor interactions. The acetic acid functional group provides a handle for further derivatization, enabling coupling reactions or salt formation. This compound is particularly useful in medicinal chemistry for designing bioactive molecules, owing to its balanced lipophilicity and potential for hydrogen bonding. High purity grades ensure reproducibility in research and industrial processes.

3-Pyrrolidineacetic acid, 1,5-dimethyl- structure

1517070-86-8 structure

Product Name:3-Pyrrolidineacetic acid, 1,5-dimethyl-

CAS No:1517070-86-8

MF:C₈H₁₅NO₂

MW:157.210202455521

CID:5243595

Update Time:2025-05-25

3-Pyrrolidineacetic acid, 1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 3-Pyrrolidineacetic acid, 1,5-dimethyl-
- Inchi： 1S/C8H15NO2/c1-6-3-7(4-8(10)11)5-9(6)2/h6-7H,3-5H2,1-2H3,(H,10,11)
- InChI Key： MQODHKVQLLWDJD-UHFFFAOYSA-N
- SMILES： N1(C)C(C)CC(CC(O)=O)C1

3-Pyrrolidineacetic acid, 1,5-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-251583-1.0g	2-(1,5-dimethylpyrrolidin-3-yl)acetic acid	1517070-86-8	1.0g	$1068.0	2023-03-01
Enamine	EN300-251583-2.5g	2-(1,5-dimethylpyrrolidin-3-yl)acetic acid	1517070-86-8	2.5g	$2212.0	2023-03-01
Enamine	EN300-251583-5.0g	2-(1,5-dimethylpyrrolidin-3-yl)acetic acid	1517070-86-8	5.0g	$2802.0	2023-03-01
Enamine	EN300-251583-10.0g	2-(1,5-dimethylpyrrolidin-3-yl)acetic acid	1517070-86-8	10.0g	$3524.0	2023-03-01

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 3-Pyrrolidineacetic acid, 1,5-dimethyl-

3-Pyrrolidineacetic Acid, 1,5-Dimethyl-

3-Pyrrolidineacetic acid, 1,5-dimethyl- (CAS No. 1517070-86-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development. The molecular structure of 3-pyrrolidineacetic acid, 1,5-dimethyl- consists of a pyrrolidine ring substituted with two methyl groups at positions 1 and 5, along with an acetic acid group at position 3. This unique structure contributes to its distinct chemical properties and biological functions.

The synthesis of 3-pyrrolidineacetic acid, 1,5-dimethyl- involves a series of well-established organic reactions. Typically, the compound is prepared through the alkylation of pyrrolidine with appropriate alkylating agents followed by oxidation or substitution reactions to introduce the acetic acid functionality. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving the overall yield of the process.

From a physical standpoint, 3-pyrrolidineacetic acid, 1,5-dimethyl- exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in water is moderate, making it suitable for various aqueous-based applications. The compound is also relatively stable under normal storage conditions but may degrade upon prolonged exposure to light or strong oxidizing agents.

Recent studies have highlighted the potential of 3-pyrrolidineacetic acid, 1,5-dimethyl- as a precursor in the development of novel pharmaceutical agents. For instance, researchers have explored its role as a building block for creating bioactive molecules with anti-inflammatory and antitumor properties. One notable application involves its use in the synthesis of analogs that target specific signaling pathways implicated in cancer progression.

In addition to its pharmacological applications, 3-pyrrolidineacetic acid, 1,5-dimethyl- has shown promise in agricultural chemistry. Certain derivatives have demonstrated plant growth-regulating activities, suggesting their potential as eco-friendly alternatives to conventional pesticides and growth hormones. These findings align with current trends toward sustainable agriculture and green chemistry.

The safety profile of 3-pyrrolidineacetic acid, 1,5-dimethyl- has been extensively evaluated in preclinical studies. Acute toxicity studies indicate that it has a relatively low toxicity profile when administered at therapeutic doses. However, chronic exposure may lead to mild hepatotoxicity in certain animal models. These findings underscore the importance of careful dosing and monitoring during clinical trials.

In conclusion,3-pyrrolidineacetic acid, 1,5-dimethyl- represents a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and therapeutic potentials,3-pyrrolidineacetic acid, 1,5-dimethyl- is poised to play a pivotal role in advancing modern medicine and sustainable agricultural practices.